Cas no 1408229-33-3 (methyl (2S)-4,4-difluoro-3,3-dimethyl-pyrrolidine-2-carboxylate;hydrochloride)

• Product Name: methyl (2S)-4,4-difluoro-3,3-dimethyl-pyrrolidine-2-carboxylate;hydrochloride
• CAS No: 1408229-33-3
• MF: C₈H₁₄ClF₂NO₂
• MW: 229.65206861496
• CID: 4594951
• PubChem ID: 72207965
• Update Time: 2024-11-04

methyl (2S)-4,4-difluoro-3,3-dimethyl-pyrrolidine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL 4,4-DIFLUORO-3,3-DIMETHYL-L-PROLINE HCL
• Methyl 4,4-difluoro-3,3-dimethyl-L-proline hydrochloride
• methyl (2S)-4,4-difluoro-3,3-dimethylpyrrolidine-2-carboxylate hydrochloride
• methyl (2S)-4,4-difluoro-3,3-dimethyl-pyrrolidine-2-carboxylate
• methyl (2S)-4,4-difluoro-3,3-dimethyl-pyrrolidine-2-carboxylate;hydrochloride
• (S)-methyl 4,4-difluoro-3,3-dimethylpyrrolidine-2-carboxylate hydrochloride
• CS-0057609
• Methyl4,4-Difluoro-3,3-dimethyl-L-prolinehydrochloride
• PB37271
• 1408229-33-3
• methyl (2S)-4,4-difluoro-3,3-dimethylpyrrolidine-2-carboxylate;hydrochloride
• P13603

• Inchi： 1S/C8H13F2NO2.ClH/c1-7(2)5(6(12)13-3)11-4-8(7,9)10;/h5,11H,4H2,1-3H3;1H/t5-;/m1./s1
• InChI Key： XQTUQDUUXWJROO-NUBCRITNSA-N
• SMILES： C([C@H]1NCC(F)(F)C1(C)C)(=O)OC.Cl

Computed Properties

• Exact Mass: 229.0681127g/mol
• Monoisotopic Mass: 229.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives